Cas no 167702-26-3 (1,3-Propanedione, 2,2'-dithiobis[1,3-bis(4-methylphenyl)-)

• Product name: 1,3-Propanedione, 2,2'-dithiobis[1,3-bis(4-methylphenyl)-
• CAS No: 167702-26-3
• MF: C₃₄H₃₀O₄S₂
• MW: 566.729607105255
• CID: 1348257

1,3-Propanedione, 2,2'-dithiobis[1,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 2,2'-dithiobis[1,3-bis(4-methylphenyl)-
• 1,3-Propanedione, 2,2'-dithiobis[1,3-bis(4-methylphenyl)- (9CI)

• Inchi： 1S/C34H30O4S2/c1-21-5-13-25(14-6-21)29(35)33(30(36)26-15-7-22(2)8-16-26)39-40-34(31(37)27-17-9-23(3)10-18-27)32(38)28-19-11-24(4)12-20-28/h5-20,33-34H,1-4H3
• InChI Key： HZWBSRBABPFKTR-UHFFFAOYSA-N
• SMILES： C(SSC(C(C1C=CC(=CC=1)C)=O)C(C1C=CC(=CC=1)C)=O)(C(C1C=CC(=CC=1)C)=O)C(C1C=CC(=CC=1)C)=O

Computed Properties

• Exact Mass: 566.1587

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 757.0±60.0 °C(Predicted)
• PSA: 68.28
• pka: 5.73±0.59(Predicted)